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Compound of Interest

Compound Name: AZD 2066 hydrate

Cat. No.: B11933005 Get Quote

Technical Support Center: AZD2066 Hydrate
Welcome to the technical support center for AZD2066 hydrate. This resource is designed to

assist researchers, scientists, and drug development professionals in overcoming challenges

related to the aqueous solubility of AZD2066 hydrate. Below you will find troubleshooting

guides, frequently asked questions (FAQs), detailed experimental protocols, and solubility data

to facilitate your experiments.

Solubility Data
AZD2066 hydrate is characterized by poor solubility in aqueous solutions, which is a critical

consideration for the design of both in vitro and in vivo experiments. While extensive data on its

aqueous solubility under various pH conditions is not readily available in the public domain, its

solubility in organic solvents is well-documented. High-concentration stock solutions can be

prepared in these solvents and subsequently diluted into aqueous experimental media.

Data Presentation: Solubility of AZD2066
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Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

Dimethyl Sulfoxide

(DMSO)
100 38.18

Recommended for

preparing high-

concentration stock

solutions.[1]

Ethanol 100 38.18

An alternative solvent

for preparing stock

solutions.[1]

Aqueous Buffers Data Not Available < 1 mg/mL

Generally considered

to have low solubility

or be insoluble in

aqueous media.[2]

Note: The provided molecular weight for AZD2066 (anhydrous) is 381.82 g/mol . The molecular

weight of the hydrate form may vary slightly between batches, which can affect the exact mass

required for preparing stock solutions.[1] Always refer to the batch-specific information on your

product's Certificate of Analysis.

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution
This protocol describes the preparation of a high-concentration stock solution of AZD2066

hydrate in DMSO, which is a common starting point for most experiments.

Materials:

AZD2066 hydrate (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance
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Vortex mixer

Sterile microcentrifuge tubes or vials

Procedure:

Determine the required mass: Using the batch-specific molecular weight from the Certificate

of Analysis, calculate the mass of AZD2066 hydrate needed to prepare the desired volume of

a 10 mM stock solution. For the anhydrous form (MW = 381.82), you would need 3.82 mg to

make 1 mL of a 10 mM solution.

Weigh the compound: Carefully weigh the calculated amount of AZD2066 hydrate powder

and place it into a sterile vial.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the vial.

Dissolution: Vortex the solution vigorously until the solid is completely dissolved. Gentle

warming (to 37°C) or brief sonication can be used to aid dissolution if necessary.

Storage: Once dissolved, aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Stock solutions in DMSO are typically stable for several months when stored properly.[3]

Protocol 2: Aqueous Solubility Assessment Workflow
Due to the limited public data on the aqueous solubility of AZD2066 hydrate, it is recommended

to determine its solubility empirically in your specific experimental buffer.

Mandatory Visualization: Experimental Workflow for Solubility Assessment
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Figure 1: Workflow for Aqueous Solubility Assessment
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Figure 2: Troubleshooting Precipitation

Precipitation
Observed?

Is the final
concentration critical?

Lower the final
concentration of AZD2066

No

Is the current DMSO
concentration at its limit?

Yes

Problem Solved
Increase final DMSO %

(e.g., to 0.5%) and
run vehicle controls

No

Can the buffer pH
be adjusted?

Yes

Problem Solved Test solubility at
different pH values

Yes

Consider solubility-enhancing
excipients (e.g., cyclodextrins)
or co-solvents (e.g., PEG400)

No

Problem Solved Problem Solved

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 3: AZD2066 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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